1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: 2-(2,6-dimethylphenoxy)-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H23FN2O2/c1-15-6-5-7-16(2)20(15)25-14-19(24)23-12-10-22(11-13-23)18-9-4-3-8-17(18)21/h3-9H,10-14H2,1-2H3
• InChI Key: WJRGEXXNYQCINC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine, also known as F-18 FP-CIT, is a radiopharmaceutical agent used in medical imaging to diagnose and monitor Parkinson's disease and other movement disorders. This compound is a selective dopamine transporter (DAT) ligand that binds to the DAT in the striatum, allowing for the visualization and quantification of DAT density in the brain.

Mechanism of Action

1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT binds selectively to the DAT in the striatum, a region of the brain that is involved in motor control and movement. DAT is responsible for the reuptake of dopamine from the synaptic cleft, thereby regulating dopamine neurotransmission. By binding to the DAT, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT allows for the visualization and quantification of DAT density in the striatum, which is indicative of dopamine neuron function.
Biochemical and Physiological Effects:
1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT is a radiopharmaceutical agent and does not have any direct biochemical or physiological effects. However, the radiation emitted by 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT can cause damage to cells and tissues if not used properly. Therefore, strict radiation safety protocols must be followed when handling and administering 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT is its high selectivity for the DAT in the striatum, which allows for accurate measurement of DAT density using PET imaging. 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT is also highly stable and can be synthesized in high purity and yield using automated synthesis modules.
However, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT has several limitations for lab experiments. Firstly, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT is a radiopharmaceutical agent and requires specialized facilities and equipment for handling and storage. Secondly, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT has a short half-life (110 minutes), which limits the time window for imaging studies. Finally, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT is expensive and may not be readily available in some research settings.

Future Directions

There are several future directions for the use of 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT in research. Firstly, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT could be used to study the pathophysiology of other neuropsychiatric disorders, such as depression and addiction, which are also associated with dopamine dysfunction. Secondly, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT could be used in combination with other imaging modalities, such as MRI and fMRI, to better understand the neural circuits underlying movement disorders. Finally, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT could be used to develop new treatments for movement disorders by targeting the DAT in the striatum.

Synthesis Methods

The synthesis of 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT involves the reaction between 2,6-dimethylphenol and 2,6-dimethylphenol with acetic anhydride to form 1-(2,6-dimethylphenoxy)acetyl-2,6-dimethylphenol. This intermediate is then reacted with 2-fluorophenylpiperazine to form the final product, 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT. The synthesis of 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT is typically performed using automated synthesis modules, which produce the compound in high purity and yield.

Scientific Research Applications

1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT is widely used in clinical research to study the pathophysiology of Parkinson's disease and other movement disorders. By measuring DAT density in the striatum using 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT PET imaging, researchers can better understand the underlying mechanisms of these diseases and develop new treatments. 1-[(2,6-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine FP-CIT PET imaging has also been used to differentiate Parkinson's disease from other movement disorders, such as essential tremor, and to monitor disease progression and response to treatment.